Cas no 81335-37-7 (Imazaquin)

Imazaquin Properties

Names and Identifiers

• Imazaquin acid
• Imazaquin
• Imazaquin Solution
• 2-[(RS)-4-isopropyl-4-methyl-5-oxo-2-imidazolin-2-yl]quinoline-3-carboxylic acid
• 2-[4,5-dihydro-4-methyl-4-(1-methylethyl)-5-oxo-1H-imidazol-2-yl]-3-quinolinecarboxylic acid
• ac252,214
• Image
• rac-2-[(4R)-4-methyl-5-oxo-4-(propan-2-yl)-4,5-dihydro-1H-imidazol-2-yl]quinoline-3-carboxylic acid
• SCEPTER
• 2-(4,5-Dihydro-4-methyl-4-(1-methylethyl)-5-oxo-1H-imidazol-2-yl)-3-quinolinecarboxylic acid
• 2-(5-Isopropyl-5-methyl-4-oxo-2-imidazolin-2-yl)-3-quinolinecarboxylic acid
• 2-[4,5-Dihydro-4-methyl-4-(1-methylethyl)-5-oxo-1H-imidazol-2-yl]-3-quinolinecarboxylic acid (ACI)
• (±)-Imazaquin
• 2-(4-Isopropyl-4-methyl-5-oxo-2-imidazolin-2-yl)-3-quinolinecarboxylic acid
• 2-(4-Isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-imidazol-2-yl)-quinoline-3-carboxylic acid
• AC 252214
• Image (pesticide)
• Toneup
• +Expand

• MDL： MFCD00778521
• InChIKey： CABMTIJINOIHOD-UHFFFAOYSA-N
• Inchi： 1S/C17H17N3O3/c1-9(2)17(3)16(23)19-14(20-17)13-11(15(21)22)8-10-6-4-5-7-12(10)18-13/h4-9H,1-3H3,(H,21,22)(H,19,20,23)
• SMILES： O=C(C1C(C2NC(C(C)C)(C)C(=O)N=2)=NC2C(=CC=CC=2)C=1)O

Computed Properties

• Exact Mass: 311.12700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Heavy Atom Count: 23
• Complexity: 545
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: 3
• Surface Charge: 0

Experimental Properties

• LogP: 1.98850
• PSA: 91.65000
• Refractive Index: 1.6500 (estimate)
• Boiling Point: 451.38°C (rough estimate)
• Melting Point: 219-224 ºC
• Color/Form: White solid
• Solubility: Solubility at 25 ℃
• Density: 1.1420 (rough estimate)